Cas no 2167404-63-7 (2-amino-5-bromo-4-cyclohexyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-cyclohexyl-1H-pyrrole-3-carbonitrile
• CAS No: 2167404-63-7
• MF: C₁₁H₁₄BrN₃
• MW: 268.15296125412
• CID: 5992193
• PubChem ID: 165795330
• Update Time: 2025-05-19

2-amino-5-bromo-4-cyclohexyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-cyclohexyl-1H-pyrrole-3-carbonitrile
• 2167404-63-7
• EN300-1296750

• Inchi： 1S/C11H14BrN3/c12-10-9(7-4-2-1-3-5-7)8(6-13)11(14)15-10/h7,15H,1-5,14H2
• InChI Key： FGJJYPLAGCFXIX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(N)N1)C1CCCCC1

Computed Properties

• Exact Mass: 267.03711g/mol
• Monoisotopic Mass: 267.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-amino-5-bromo-4-cyclohexyl-1H-pyrrole-3-carbonitrile

2-Amino-5-Bromo-4-Cyclohexyl-1H-Pyrrole-3-Carbonitrile: A Comprehensive Overview

2-Amino-5-bromo-4-cyclohexyl-1H-pyrrole-3-carbonitrile, also known by its CAS registry number CAS No. 2167404-63-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyrrole ring system, which serves as a versatile scaffold for various functional groups. The presence of an amino group at position 2, a bromine atom at position 5, and a cyclohexyl group at position 4, along with a cyano group at position 3, makes this molecule highly functional and potentially useful in diverse applications.

The synthesis of 2-amino-5-bromo-4-cyclohexyl-1H-pyrrole-3-carbonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and functional group transformations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis, reducing reaction times and minimizing byproducts.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrrole ring is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. Studies have shown that derivatives of 2-amino-5-bromo-4-cyclohexyl-1H-pyrrole exhibit interesting pharmacological properties, including anti-inflammatory and anticancer activities. For example, recent research has demonstrated that certain analogs of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways.

In addition to its pharmacological applications, 2-amino-5-bromo-substituted pyrroles have been investigated for their role in materials science. The incorporation of the cyclohexyl group into the molecule enhances its hydrophobicity and mechanical stability, making it suitable for use in polymer synthesis or as a component in advanced materials. For instance, researchers have explored the use of this compound as a monomer in the production of high-performance polymers with tailored properties.

The structural versatility of 2-amino-substituted pyrroles also makes them attractive candidates for use in sensor technology. The ability to modify the substituents on the pyrrole ring allows for the creation of sensors with high sensitivity and selectivity towards specific analytes. Recent studies have focused on integrating these compounds into electrochemical sensors for detecting environmental pollutants or biomedical markers.

From an analytical standpoint, the characterization of CAS No. 2167404-based compounds has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools enable precise determination of the compound's molecular structure and purity, which is crucial for both academic research and industrial applications.

In conclusion, 2-amino-substituted pyrroles like CAS No. 2167404-based compounds represent a class of molecules with immense potential across multiple disciplines. Their unique chemical properties, combined with recent innovations in synthesis and application development, position them as key players in future scientific advancements.